Cas no 7789-49-3 (Nickel(II) bromide trihydrate)

• Product Name: Nickel(II) bromide trihydrate
• CAS No: 7789-49-3
• MF: Br₂H₆NiO₃
• MW: 272.5472407341
• MDL: MFCD00149807
• CID: 86114
• PubChem ID: 57652401
• Update Time: 2025-06-24

Nickel(II) bromide trihydrate Chemical and Physical Properties

Names and Identifiers

• Nickel(II) bromide trihydrate
• dibromonickel,trihydrate
• NICKEL (II) BROMIDE, CP
• Nickel dibromide hydrate
• Nickelous bromide
• Nickel bromide (NiBr2), trihydrate
• AKOS030228602
• nickel(2+);dibromide;trihydrate
• Nickel(II)bromidetrihydrate
• DTXSID20703783
• 7789-49-3
• nickel(2+) trihydrate dibromide
• UQPSGBZICXWIAG-UHFFFAOYSA-L

• MDL： MFCD00149807
• Inchi： 1S/2BrH.Ni.3H2O/h2*1H;;3*1H2/q;;+2;;;/p-2
• InChI Key： UQPSGBZICXWIAG-UHFFFAOYSA-L
• SMILES： [Br-].[Br-].[Ni+2].O.O.O

Computed Properties

• Exact Mass: 269.80400
• Monoisotopic Mass: 269.804
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 2.8
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Orange powder
• Density: 5.098 g/mL at 25 °C(lit.)
• Melting Point: 963 °C(lit.)
• Boiling Point: No data available
• Flash Point: No data available
• Water Partition Coefficient: Soluble in water, alcohol
• PSA: 27.69000
• LogP: -6.18490
• Merck: 14,6502
• Sensitiveness: Hygroscopic
• Vapor Pressure: No data available

Nickel(II) bromide trihydrate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H317-H334-H341-H350i-H360D-H372-H410
• Warning Statement： P201-P261-P273-P280-P284-P304+P340
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：3
• Hazard Category Code： 45-22-43-50/53
• Safety Instruction： S53-S36/37-S45-S60-S61
• Hazardous Material Identification：
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R45; R22; R43; R50/53
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Packing Group：III
• Hazard Level：6.1
• Storage Condition：Hygroscopic. Ambient temperatures.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Nickel(II) bromide trihydrate

Nickel(II) Bromide Trihydrate: A Comprehensive Overview

Nickel(II) bromide trihydrate, with the CAS number 7789-49-3, is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound, also referred to as nickel bromide hydrate or NiBr₂·3H₂O, is a hydrated salt of nickel(II) ions and bromide ions. Its unique properties make it a valuable material in fields such as catalysis, electroplating, and battery technology.

Nickel(II) bromide trihydrate is a blue crystalline solid with a molecular weight of 255.59 g/mol. It is highly soluble in water and polar solvents, which facilitates its use in various chemical reactions. The compound exhibits a high degree of stability under normal conditions, though it can decompose upon heating to release water and form anhydrous nickel(II) bromide.

One of the most notable applications of nickel(II) bromide trihydrate is in the production of nickel-based catalysts. Recent studies have highlighted its role in enhancing the efficiency of catalytic processes in the petrochemical industry. For instance, researchers have demonstrated that this compound can significantly improve the selectivity and activity of catalysts used in hydrocarbon cracking and hydrogenation reactions.

In the field of electroplating, nickel bromide hydrate serves as a key component in nickel plating solutions. Its ability to dissolve readily in water makes it ideal for creating uniform nickel deposits on metal surfaces. This application is particularly important in the manufacturing of electronic components and automotive parts, where corrosion resistance and mechanical strength are critical.

The use of nickel(II) bromide trihydrate in battery technology has also been a topic of extensive research. Nickel-based batteries, such as nickel-cadmium (NiCd) and nickel-metal hydride (NiMH) batteries, rely on nickel compounds for their electrodes. Recent advancements have shown that incorporating nickel bromide hydrate into battery materials can enhance energy density and cycle life, making it a promising candidate for next-generation energy storage systems.

From an environmental perspective, the synthesis and application of nickel(II) bromide trihydrate have been optimized to minimize ecological impact. Researchers have developed green chemistry approaches to produce this compound using renewable resources and energy-efficient methods. These innovations align with global efforts to promote sustainable industrial practices.

In conclusion, nickel(II) bromide trihydrate (CAS 7789-49-3) is a versatile compound with diverse applications across multiple industries. Its role in catalysis, electroplating, and battery technology underscores its importance in modern material science. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.